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Compound of Interest

Compound Name: 3-(Benzimidazol-1-yl)propanal

Cat. No.: B129894

An In-depth Technical Guide on 3-(Benzimidazol-
1-yl)propanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-(Benzimidazol-1-yl)propanal. Due to the limited availability of data for this
specific aldehyde, this guide also includes information on its immediate precursor, 3-(1H-
Benzimidazol-2-yl)propan-1-ol, to provide a more complete profile. Benzimidazole derivatives
are a significant class of heterocyclic compounds known for their wide range of biological
activities, making them a focal point in medicinal chemistry and drug discovery.[1][2][3]

Physical and Chemical Properties

Quantitative data for 3-(Benzimidazol-1-yl)propanal is not readily available in public literature.
However, data for the related alcohol, 3-(1H-Benzimidazol-2-yl)propan-1-ol, provides valuable
insights into the physicochemical characteristics of this scaffold.
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Property Value Source Compound
Molecular Formula C10H10N20 3-(Benzimidazol-1-yl)propanal
Molecular Weight 174.20 g/mol 3-(Benzimidazol-1-yl)propanal
3-(1H-Benzimidazol-2-
CAS Number 2403-66-9
yl)propan-1-ol[4]
3-(1H-Benzimidazol-2-
Molecular Formula C10H12N20
yl)propan-1-ol[4]
3-(1H-Benzimidazol-2-
Molecular Mass 176.22 g/mol
yl)propan-1-ol[4]
) ) 3-(1H-Benzimidazol-2-
Melting Point 159-161 °C

yl)propan-1-ol[4]

INChl=1S/C10H12N20O/c13-7-

inchi 3-6-10-11-8-4-1-2-5-9(8)12- 3-(1H-Benzimidazol-2-
n
10/h1-2,4-5,13H,3,6-7H2, yl)propan-1-ol[4]
(H,11,12)

OCCCC1=NC=2C=CC=CC2N 3-(1H-Benzimidazol-2-
1 yl)propan-1-ol[4]

Canonical SMILES

Note: The table presents data for 3-(1H-Benzimidazol-2-yl)propan-1-ol as a reference due to
the absence of specific data for 3-(Benzimidazol-1-yl)propanal.

Experimental Protocols
Synthesis of 3-(Benzimidazol-1-yl)propanal

The synthesis of 3-(Benzimidazol-1-yl)propanal can be achieved through the oxidation of its
corresponding alcohol, 3-(1H-Benzimidazol-2-yl)propan-1-ol.[5] This is a common and effective
method for the preparation of aldehydes from primary alcohols.

Materials:

e 3-(1H-Benzimidazol-2-yl)propan-1-ol
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Pyridinium chlorochromate (PCC) or other mild oxidizing agents (e.g., Dess-Martin
periodinane)

Dichloromethane (DCM) as solvent

Silica gel for column chromatography

Anhydrous sodium sulfate
Procedure:

 Dissolution: Dissolve 3-(1H-Benzimidazol-2-yl)propan-1-ol in anhydrous dichloromethane in
a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

e Oxidation: Add pyridinium chlorochromate (PCC) portion-wise to the stirred solution at room
temperature. The amount of PCC should be in slight molar excess (typically 1.5 equivalents)
relative to the alcohol.

o Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the
starting alcohol is consumed.

o Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a
pad of silica gel to remove the chromium salts and excess PCC. Wash the silica gel pad with
additional diethyl ether.

 Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can
be purified by column chromatography on silica gel using an appropriate eluent system (e.g.,
a gradient of ethyl acetate in hexanes) to yield pure 3-(Benzimidazol-1-yl)propanal.

o Characterization: Confirm the structure and purity of the final product using spectroscopic
methods such as 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactivity and Biological Significance

Benzimidazole derivatives are known to undergo various chemical reactions, including
electrophilic substitution on the benzene ring and N-alkylation or N-acylation at the imidazole
nitrogen. The aldehyde functional group in 3-(Benzimidazol-1-yl)propanal allows for a range
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of subsequent reactions, such as reductive amination, Wittig reactions, and aldol
condensations, making it a versatile intermediate for the synthesis of more complex molecules.

The benzimidazole core is a key pharmacophore found in numerous pharmaceuticals with a
broad spectrum of biological activities, including:

» Antimicrobial and Antifungal: Benzimidazole derivatives have shown potent activity against
various bacteria and fungi.[1]

e Anticancer: Certain substituted benzimidazoles exhibit anticancer properties.[1][5]

« Anti-inflammatory: Some derivatives have been identified as inhibitors of inflammatory
pathways, such as the NLRP3 inflammasome.[6]

 Antiviral and Anthelmintic: This class of compounds is well-established in antiviral and
anthelmintic therapies.[2]

The diverse biological activities of benzimidazoles stem from their ability to interact with various
biological targets.

Visualizations
Synthesis Workflow for 3-(Benzimidazol-1-yl)propanal

The following diagram illustrates the synthetic pathway from o-phenylenediamine to 3-
(Benzimidazol-1-yl)propanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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